N-(2-ethylphenyl)-2-(2-oxo-3-(pyrrolidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-(2-oxo-3-pyrrolidin-1-ylsulfonylpyridin-1-yl)acetamide
• InChI: InChI=1S/C19H23N3O4S/c1-2-15-8-3-4-9-16(15)20-18(23)14-21-11-7-10-17(19(21)24)27(25,26)22-12-5-6-13-22/h3-4,7-11H,2,5-6,12-14H2,1H3,(H,20,23)
• InChI Key: JSZMLIVPXCYYEE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2C=CC=C(C2=O)S(=O)(=O)N3CCCC3
• Molecular Formula: C19H23N3O4S
• Molecular Weight: 389.5 g/mol

Description

N-(2-ethylphenyl)-2-(2-oxo-3-(pyrrolidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Pharmacological Applications

One of the primary areas of research involving this compound and its analogs focuses on pharmacological properties and potential therapeutic uses. Studies have identified compounds with similar structures demonstrating significant potential in treating depression, addiction disorders, and exhibiting analgesic effects. For instance, compounds exhibiting high affinity for κ-opioid receptors (KOR) have been explored for their antidepressant-like efficacy and potential in treating addiction disorders (Grimwood et al., 2011). Such compounds have shown to block KOR and MOR agonist-induced analgesia, highlighting their potential in pharmacological interventions.

Additionally, the synthesis and evaluation of acetamide derivatives for their corrosion prevention efficiencies have been explored, indicating the chemical's versatility beyond pharmacological applications (Yıldırım & Çetin, 2008). This research suggests possible industrial applications, particularly in materials science and engineering.

Molecular Mechanisms and Antiepileptic Activity

Another significant area of research involves the exploration of specific molecular mechanisms underlying the pharmacological effects of these compounds. The novel antiepileptic drug levetiracetam (ucb L059), for example, has been shown to act via a specific binding site in CNS membranes, suggesting a unique mechanism of action distinct from other antiepileptic agents. This discovery underscores the potential of structurally related compounds in developing new treatments for epilepsy and other CNS disorders (Noyer et al., 1995).